Cas no 66843-82-1 (Thiourea,N-(3,4-dichlorophenyl)-N'-(phenylmethyl)-)

• Product Name: Thiourea,N-(3,4-dichlorophenyl)-N'-(phenylmethyl)-
• CAS No: 66843-82-1
• MF: C₁₄H₁₂Cl₂N₂S
• MW: 311.229479789734
• CID: 520852
• PubChem ID: 723783
• Update Time: 2025-04-19

Thiourea,N-(3,4-dichlorophenyl)-N'-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(3,4-dichlorophenyl)-N'-(phenylmethyl)-
• 1-Benzyl-3-(3,4-dichlorophenyl)thioure
• 66843-82-1
• SR-01000575326-1
• DTXSID10985455
• SR-01000575326
• N'-Benzyl-N-(3,4-dichlorophenyl)carbamimidothioic acid
• MixCom1_000240
• Cyto8B6
• AKOS002114195
• NCGC00320028-01
• Maybridge1_000130
• 1-benzyl-3-(3,4-dichlorophenyl)thiourea
• N-benzyl-N'-(3,4-dichlorophenyl)thiourea
• thiourea, n-(3,4-dichlorophenyl)-n'-(phenylmethyl)-
• AB01316601-02

• Inchi： 1S/C14H12Cl2N2S/c15-12-7-6-11(8-13(12)16)18-14(19)17-9-10-4-2-1-3-5-10/h1-8H,9H2,(H2,17,18,19)
• InChI Key： RYSFCOZXQAKNIQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NCC1C=CC=CC=1)=S)Cl

Computed Properties

• Exact Mass: 310.01006
• Monoisotopic Mass: 310.009825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 56.2

Experimental Properties

• Density: 1.39
• Boiling Point: 427.5°C at 760 mmHg
• Flash Point: 212.3°C
• Refractive Index: 1.691
• PSA: 24.06